CEF20

Immunology MHC‑peptide binding T‑cell assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H74N10O12S
Molecular Weight 943.2 g/mol
Cat. No. B15563025
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Technical Parameters


Basic Identity
Product NameCEF20
Molecular FormulaC42H74N10O12S
Molecular Weight943.2 g/mol
Structural Identifiers
InChIInChI=1S/C42H74N10O12S/c1-19(2)17-27(47-35(56)25(43)18-29(44)54)37(58)49-31(21(5)6)41(62)52-15-12-13-28(52)38(59)46-26(14-16-65-11)36(57)48-30(20(3)4)39(60)45-23(9)34(55)51-33(24(10)53)40(61)50-32(22(7)8)42(63)64/h19-28,30-33,53H,12-18,43H2,1-11H3,(H2,44,54)(H,45,60)(H,46,59)(H,47,56)(H,48,57)(H,49,58)(H,50,61)(H,51,55)(H,63,64)/t23-,24+,25-,26-,27-,28-,30-,31-,32-,33-/m0/s1
InChIKeyOLLATZWLQXKRHY-JJURSQSHSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CEF20: HLA-A*0201-Restricted CTL Epitope


CEF20 is a 9‑mer synthetic peptide (sequence NLVPMVATV) corresponding to amino acid residues 495‑503 of the human cytomegalovirus (CMV) tegument phosphoprotein pp65 [1]. It serves as an HLA‑A*0201‑restricted cytotoxic T‑lymphocyte (CTL) epitope and is widely used as a positive control in ELISPOT, intracellular cytokine staining, and CTL assays to monitor CD8⁺ T‑cell functionality [2]. The compound is supplied as a lyophilized powder with a molecular weight of 943.16 g/mol and a typical purity of ≥98% by HPLC .

Positive control for CD8⁺ T‑cell assays: ELISPOT, intracellular cytokine staining, and CTL functional monitoring.
HLA‑A*0201‑restricted epitope: specifically designed for HLA‑A*0201⁺ donor or transgenic model systems.
Lyophilized research peptide: supplied as a stable powder for precise reconstitution and lot-to-lot consistency.

Why CEF20 Cannot Be Replaced


Generic substitution of CEF20 with other CMV pp65‑derived peptides or with pooled CEF mixtures is not scientifically valid. CEF20 (pp65₄₉₅‑₅₀₃) exhibits a distinct immunodominance profile that is not shared by overlapping or adjacent pp65 epitopes such as pp65₃₂₀‑₃₂₈ (e3) or pp65₅₂₂‑₅₃₀ (e8) [1]. Moreover, the CEF peptide pool – a mixture of 32 peptides from CMV, EBV, and influenza – fails to elicit a detectable CD8⁺ T‑cell response in nearly half of test subjects, limiting its reliability as a universal positive control [2]. In contrast, CEF20 consistently induces robust IFN‑γ secretion from HLA‑A*0201⁺ donor PBMCs, even when the CEF pool response is absent . These functional and immunogenic differences preclude simple interchangeability and demand product‑specific selection based on assay design and donor HLA type.

  • ! Distinct immunodominance profile vs. overlapping pp65 epitopes may shift assay response; e3 (320‑328) and e8 (522‑530) do not reproduce CEF20 reactivity.
  • ! CEF peptide pool may fail to elicit CD8⁺ response in ~48% of donors, limiting universal positive‑control reliability; CEF20 alone rescues signal in most non‑responders.
  • ! Assay design and donor HLA type require product‑specific selection; generic substitution with pooled or alternative CMV peptides may produce false‑negative results.

Differentiating CEF20 from Closest Analogs


High-Affinity HLA-A*0201 Binding

In a cell‑free competitive binding assay using purified HLA‑A*0201 molecules, CEF20 (pp65₄₉₅‑₅₀₃) demonstrates an IC₅₀ of 90 nM, classifying it as a high‑affinity binder (IC₅₀ < 500 nM) . In contrast, the overlapping epitope pp65₄₉₁‑₅₀₀ (ILARNLVPMV) exhibits an IC₅₀ of 10 µM under comparable conditions, representing a >100‑fold lower affinity [1]. The pp65₁₂₀‑₁₂₈ epitope (MLNIPSINV) shows intermediate binding (IC₅₀ = 2.5 µM), still 28‑fold weaker than CEF20 [1]. This superior affinity correlates with enhanced peptide‑MHC complex stability on the cell surface, a prerequisite for robust CD8⁺ T‑cell recognition .

Binding Affinity
Cross‑study comparable
90 nM vs pp65₄₉₁‑₅₀₀: 10,000 nM (111‑fold difference)
Supports high‑affinity peptide‑MHC binding context.
Cell‑free competitive binding assay.
Immunology MHC‑peptide binding T‑cell assay

Immunodominance Over Other pp65 Epitopes

In HLA‑A*0201 transgenic mice vaccinated with pp65‑encoding DNA, CEF20 (epitope e6, 495‑503) elicited IFN‑γ⁺ CD8⁺ T‑cell frequencies that were 5‑ to 8‑fold higher than those induced by the subdominant epitopes e3 (320‑328) and e8 (522‑530) [1]. Specifically, the e6‑specific response accounted for >70% of the total pp65‑directed CD8⁺ T‑cell response, while e3 and e8 together contributed <30% [1]. This immunodominance hierarchy is conserved in HLA‑A*0201⁺ human donors, where CEF20 consistently generates the strongest ex vivo CTL response among all pp65‑derived peptides [2].

Immunodominance
Head‑to‑head
5‑8× higher IFN‑γ⁺ CD8⁺ response vs subdominant epitopes e3/e8; >70% of total pp65 response.
Reported immunodominance may improve positive‑control detection sensitivity.
HLA‑A*0201 transgenic mice, pp65 DNA vaccine.
Vaccine development CTL epitope mapping Immunodominance

Purity and Stability Advantage

CEF20 is routinely supplied at ≥98% purity as determined by reverse‑phase HPLC, with a peptide content (net weight) specified on the certificate of analysis to allow accurate molar calculations . Lyophilized CEF20 stored at -20°C under desiccated conditions remains stable for ≥12 months, and stock solutions prepared in DMSO or water can be stored at -80°C for up to 6 months without loss of biological activity . In contrast, many custom‑synthesized or generic CMV peptides lack a defined peptide content certification, leading to assay‑to‑assay variability due to inaccurate molar concentrations.

Purity & Stability
Data to verify
≥98% purity (HPLC); stability reported ≥12 months lyophilized (-20°C).
Specification review; independent stability data recommended.
Supplier‑reported; verify for long‑term or multi‑study use.
Peptide quality control Assay reproducibility Long‑term storage

CD8+ T-Cell Activation Reliability

Analysis of human PBMC from 50 healthy donors revealed that the CEF peptide pool elicited a detectable IFN‑γ response in only 52% of subjects, whereas stimulation with individual immunodominant peptides – including CEF20 – produced a positive response in >85% of the same donors [1]. Specifically, in donors lacking a response to the CEF pool, CEF20 alone was able to rescue a detectable CD8⁺ T‑cell signal in 78% of cases [2]. This discrepancy arises because the CEF pool contains peptides at concentrations that are orders of magnitude below the activation threshold for many T‑cell clones, while individual peptide testing with CEF20 achieves the optimal concentration required for robust stimulation [2].

Responder Frequency
Head‑to‑head
>85% donor response vs CEF pool 52%; rescues signal in 78% of pool non‑responders.
May reduce false‑negative risk in CD8⁺ T‑cell assays; assay validation context.
Human PBMC, ex vivo IFN‑γ ELISPOT.
Positive control reliability ELISPOT PBMC functional testing

CEF20 Key Applications


ELISPOT & FluoroSpot Positive Control

CEF20’s high HLA‑A*0201 binding affinity (IC₅₀ = 90 nM) and immunodominant status ensure a robust IFN‑γ response from CD8⁺ T cells in >85% of HLA‑A*0201⁺ donors . This makes it the preferred positive control over the CEF peptide pool, which fails in nearly half of subjects [1]. For laboratories performing T‑cell monitoring after vaccination or adoptive cell therapy, substituting CEF20 for the pool significantly reduces false‑negative rates and improves assay validation [1].

Vaccine Immunogenicity & Epitope Monitoring

In preclinical vaccine development using HLA‑A*0201 transgenic models, CEF20 is the most reliable readout for pp65‑directed CD8⁺ T‑cell responses, eliciting 5‑ to 8‑fold higher IFN‑γ frequencies than subdominant epitopes e3 and e8 . Its consistent immunodominance simplifies the comparison of different vaccine platforms or adjuvants by providing a single, high‑magnitude readout that correlates with protection in challenge models .

MHC Tetramer & Dextramer QC

The high‑affinity interaction between CEF20 and HLA‑A*0201 (IC₅₀ = 90 nM) makes it an ideal peptide for validating the folding and binding capacity of recombinant HLA‑A*0201 monomers used to produce tetramers and dextramers . The ≥98% purity and defined peptide content ensure accurate stoichiometry during in vitro refolding, minimizing the generation of misfolded or empty MHC complexes that would compromise staining specificity [1].

Intracellular Cytokine Staining Standardization

For flow cytometry laboratories performing intracellular cytokine staining (ICS) on cryopreserved PBMC, CEF20 provides a stable, lot‑to‑lot consistent stimulation control. Its long‑term stability (≥12 months at -20°C lyophilized; 6 months at -80°C in solution) ensures that the same stock can be used across multiple studies, reducing inter‑assay variability and enabling longitudinal comparisons of T‑cell function .

Application
Selection Property
Validation Focus
ELISPOT & FluoroSpot positive control
Epitope‑specific CD8⁺ T‑cell activation
HLA‑A*0201 donor response frequency
Vaccine immunogenicity monitoring
Immunodominant pp65 CD8⁺ epitope readout
Transgenic model IFN‑γ response magnitude
MHC tetramer/dextramer QC
High‑purity peptide for stoichiometric refolding
MHC complex integrity and staining specificity
Intracellular cytokine staining standardization
Lyophilized format with consistent lot activity
Inter‑assay reproducibility across studies

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

40 linked technical documents
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